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Compound of Interest

Compound Name: Nickel dimethylglyoxime

Cat. No.: B1143609

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides comprehensive, step-by-
step guidance for the safe use of Nickel Dimethylglyoxime, from initial handling to final
disposal, to foster a secure and compliant laboratory environment.

Hazard Identification and Classification

Nickel Dimethylglyoxime is classified with the following hazards:
e Causes skin irritation.[1][2]

e May cause an allergic skin reaction.[1][2]

o Causes serious eye irritation.[1][2]

e May cause respiratory irritation.[1]

o Suspected of causing cancer.[1][2][3]

Quantitative Data

The following tables summarize key quantitative data for Nickel Dimethylglyoxime and
related nickel compounds.

Physical and Chemical Properties
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Property

Value

Molecular Formula

CsH14NaNiOa4

Molecular Weight 288.91 g/mol [4]

Appearance Bright red solid/powder[5]

Melting Point 250°C (sublimates)[6]

Solubility Insoluble in water; soluble in mineral acids[6]

Occupational Exposure Limits for Nickel and its Compounds

Organization

Limit

Value Notes

OSHA (PEL)

TWA

For nickel metal and

1 mg/m3 insoluble compounds.

[7](8]

NIOSH (REL)

TWA

NIOSH considers

nickel compounds to
0.015 mg/m3 be potential

occupational

carcinogens.[7][8]

ACGIH (TLV)

TWA

For nickel metal and

1 mg/m3 insoluble compounds.

[7]

UK (WEL)

LTEL

For water-soluble
0.1 mg/m3 nickel compounds (8-
hour TWA).[1]

UK (WEL)

LTEL

For nickel and water-
0.5 mg/m3 insoluble nickel

compounds.[1]
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Operational Plan: Handling and Personal Protective

Equipment (PPE)

A systematic approach to handling Nickel Dimethylglyoxime is crucial to minimize exposure

and ensure safety.

Engineering Controls

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powder form to avoid dust formation.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

| : . PPE)

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves are
recommended.[10] For
prolonged contact, consider
double-gloving or using

neoprene gloves.[11][12][13]

Protects against skin irritation
and potential absorption. Nitrile
offers good resistance to a

range of chemicals.[14]

Eye and Face Protection

Chemical safety goggles or a
face shield where splashing is
a risk.[1]

Prevents eye irritation from

dust or splashes.[1]

Skin and Body Protection

A lab coat or chemical-
resistant apron should be
worn.[9] Long-sleeved clothing

is essential.[9]

Protects skin from contact with

the chemical.

Respiratory Protection

Generally not required for
small-scale laboratory use with
adequate ventilation. If dust is
generated, a NIOSH-approved
respirator with a particulate

filter may be necessary.[1][9]

Minimizes inhalation of the
powder, which can cause

respiratory irritation.[1]
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Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any unnecessary items.

e Weighing and Transfer: Conduct weighing and transfer of the solid material in a chemical
fume hood to minimize dust inhalation.[1] Avoid creating dust.

o Solution Preparation: When dissolving Nickel Dimethylglyoxime, add the solid to the
solvent slowly to prevent splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[1] Clean all contaminated surfaces.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[1][9]

Seek medical attention if irritation persists.[1][9]

Remove contaminated clothing. Wash off
. immediately with plenty of soap and water for at
Skin Contact . o
least 15 minutes.[1][9] If skin irritation or a rash

occurs, seek medical advice.[1]

Move the person to fresh air.[1][9] If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention if symptoms persist.[2]

Clean mouth with water and drink plenty of
Ingestion water afterwards.[1][9] Do not induce vomiting.

Seek immediate medical attention.[2]
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Spill Response

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Control: Prevent further spread of the material.

e Clean-up: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it into a suitable, labeled container for disposal.[1][15]

o Decontaminate: Clean the spill area with soap and water.

o Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if
dust is present, during the entire clean-up process.[6]

Disposal Plan

Proper disposal of Nickel Dimethylglyoxime and its waste is essential to protect the
environment and comply with regulations. Waste containing this substance is considered
hazardous.[16]

Waste Collection

 All solid waste, including contaminated PPE and weighing papers, should be collected in a
clearly labeled, sealed container for hazardous waste.

e Solutions containing Nickel Dimethylglyoxime should be collected in a labeled, sealed
container for hazardous liquid waste.

Sustainable Disposal and Nickel Recovery Protocol

A preferred method for managing Nickel Dimethylglyoxime waste is to recover the nickel,
which is more environmentally friendly than direct disposal. The bright red Nickel
Dimethylglyoxime precipitate can be dissolved in a strong acid to separate the nickel from the
organic ligand.

Experimental Protocol for Nickel Recovery from Waste
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o Segregation: Collect the Nickel Dimethylglyoxime precipitate waste in a designated
container.

o Acid Digestion: In a chemical fume hood, add a strong mineral acid (e.g., hydrochloric acid
or sulfuric acid) to the precipitate.[17][18] The red precipitate will dissolve, forming a solution
containing nickel ions and the dimethylglyoxime ligand.

o Neutralization: The resulting acidic nickel salt solution must be neutralized before final
disposal. Slowly add a base (e.g., sodium bicarbonate or sodium hydroxide solution) until the
pH is neutral. This should be done carefully to control any exothermic reaction or gas
evolution.

o Precipitation of Nickel Hydroxide: After neutralization, the nickel can be precipitated as nickel
hydroxide, a less hazardous form, by adjusting the pH to a slightly basic level.

» Final Disposal: The precipitated nickel hydroxide can be collected by filtration and disposed
of as solid hazardous waste. The remaining filtrate should be checked for any residual nickel
content before being disposed of as hazardous liquid waste according to your institution's
guidelines.

Workflow for Handling Nickel Dimethylglyoxime
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Workflow for Handling Nickel Dimethylglyoxime
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Caption: A logical workflow for the safe handling of Nickel Dimethylglyoxime.

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b1143609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143609#personal-protective-equipment-for-
handling-nickel-dimethylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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